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Compound of Interest

Compound Name: 4-Nitro-p-terphenyl

Cat. No.: B078885

For laboratory professionals engaged in research, scientific analysis, and drug development,
the meticulous management of chemical waste is paramount to ensuring a safe and compliant
operational environment. This guide provides essential, step-by-step procedures for the proper
disposal of 4-Nitro-p-terphenyl, a compound requiring careful handling due to its potential
hazards. Adherence to these protocols is critical for personnel safety and environmental
protection.

Hazard Profile and Safety Summary

4-Nitro-p-terphenyl is classified as hazardous, particularly to the aquatic environment.[1] As
with many aromatic nitro compounds, it is crucial to prevent its release into the environment.[2]
[3] Therefore, treating this compound and any contaminated materials as hazardous waste is
mandatory.[4][5] Do not dispose of this compound down the drain or in regular trash.[2]

Before handling 4-Nitro-p-terphenyl for disposal, it is imperative to wear appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety glasses with side
shields or goggles, and a lab coat.[6] All handling should occur in a well-ventilated area or a
fume hood to avoid inhalation of dust.[6]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and qualitative data for 4-
Nitro-p-terphenyl.
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Chemical Name

4-Nitro-p-terphenyl

[7]

CAS Number 10355-53-0 [7]
Molecular Formula C18H13NO2 [1]
Molecular Weight 275.3 g/mol [1]

GHS Hazard Statements

H400: Very toxic to aquatic
lifeH410: Very toxic to agquatic

life with long lasting effects

[1]

GHS Precautionary

Statements

P273: Avoid release to the
environmentP391: Collect
spillageP501: Dispose of
contents/container in
accordance with
local/regional/national/internati

onal regulations

[1]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 4-Nitro-p-terphenyl and its contaminated

materials is to manage them as hazardous waste through a licensed and approved waste

disposal company.[2][4]

o Waste Identification and Segregation:

o Identify all waste streams containing 4-Nitro-p-terphenyl. This includes unused or expired

chemicals, reaction residues, and contaminated labware (e.g., filter paper, pipette tips,

gloves).

o Do not mix 4-Nitro-p-terphenyl waste with other waste streams, especially incompatible

materials.[5][6] Keep it separate from acidic, basic, and reactive wastes.

o Container Management:
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o Solid Waste: Collect any surplus or expired 4-Nitro-p-terphenyl and contaminated solid
materials in a designated, clearly labeled hazardous waste container.[4] The container
should be robust, chemically resistant, and have a secure, tightly sealed lid.[5]

o Liquid Waste: If 4-Nitro-p-terphenyl is in a solvent, collect it in a designated liquid
hazardous waste container.[4] Ensure the solvent is compatible with the container material
and other contents. Non-halogenated and halogenated solvent wastes should generally be
collected separately.[8]

o Empty Containers: Empty containers of 4-Nitro-p-terphenyl must be managed as
hazardous waste unless they have been triple-rinsed with a suitable solvent (e.g., acetone
or ethanol).[6][9] The rinsate from the cleaning process must be collected and disposed of
as hazardous liquid waste.[4][6][9]

e Labeling:

o Properly label the hazardous waste container with the following information:[5]

The words "Hazardous Waste"

The full chemical name: "4-Nitro-p-terphenyl”

The associated hazards (e.g., "Environmental Hazard," "Toxic to Aquatic Life")[1]

The date of accumulation[4]

e Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
satellite accumulation area (SAA) near the point of generation.[5][6]

o The storage area should have secondary containment to prevent the spread of material in
case of a leak.[4]

o Segregate the container from incompatible materials.[5]

» Final Disposal:
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o Contact your institution's Environmental Health & Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
waste.[4][6]

o Provide the disposal company with the Safety Data Sheet (SDS) for 4-Nitro-p-terphenyl.
[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-
Nitro-p-terphenyl and associated waste.
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Caption: Disposal workflow for 4-Nitro-p-terphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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